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Compound Focus: Abietylamine

CAS No.: 47117-16-8

Cat. No.: S13213852

Abietylamine (CAS 61790-47-4), also known as rosin amine, is an amine derivative derived from pine
oleoresin [1]. It is characterized by its transparent viscous liquid form and a distinct alkaline, woody odor

[1]. In asphalt applications, it functions as a cationic emulsifier [1].

The "amine" group in its structure carries a positive charge, which facilitates the formation of a stable oil-in-
water emulsion where cationic asphalt droplets are dispersed in the aqueous phase. These positively charged
droplets are strongly attracted to the typically negatively charged surfaces of mineral aggregates, ensuring

excellent adhesion and coating [2].

Key Advantages and Applications

Rosin amine is valued in asphalt emulsions for several driving factors [1]:

+ Adhesion Promotion: It acts as a tackifier, enhancing the bond strength between asphalt and
aggregates.

¢ Bio-based and Sustainable: As a derivative of tree resins, it is a renewable and eco-friendly
alternative to petroleum-derived emulsifiers.

e Cost-Effectiveness: It is widely available and considered a cost-effective option compared to some
synthetic additives.

e Versatility: It is suitable for applications such as chip seals, fog seals, and potentially in mixes using
Reclaimed Asphalt Pavement (RAP).
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Potential Formulation Guidelines

The table below outlines the general components of a cationic asphalt emulsion. Note that the exact dosage
of abietylamine is a critical but unavailable parameter from the search results and must be determined

empirically.

Status of Specific Data for

Component Typical Function & Characteristics . .
Abietylamine

Asphalt The dispersed phase; constitutes 50-75% of Not specific to abietylamine.
Binder the emulsion; properties determine residual
performance [2] [3].

Water The continuous phase; must be suitable for Not specific to abietylamine.
emulsion production (free of certain minerals)

2.

Abietylamine  Primary cationic emulsifier; stabilizes Exact dosage not found. Typically
droplets and controls breaking time [1]. requires lab optimization (e.g.,
0.1%-2.5% by weight).

Acid (e.g., Used to protonate the amine, forming a salt Specific type and concentration not
HCI) and enhancing water solubility; establishes found.

acidic pH [4].
Additives Polymers, salts, or stabilizers may be added Not specific to abietylamine.

to modify emulsion properties [2].

The following diagram illustrates the general workflow for creating and testing an asphalt emulsion, which

would apply to emulsions formulated with abietylamine.
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Prepare Aqueous Phase
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Quality Control Testing
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Diagram 1: Generalized workflow for the production of a cationic asphalt emulsion.

Recommended Experimental Evaluation Protocols

Once an emulsion is produced using the general workflow above, the following tests are critical for
evaluating its performance. These methods are standard for asphalt emulsions and would be applied to an

abietylamine-stabilized product.

Emulsion Stability Test

¢ Objective: To determine the storage stability of the emulsion and its resistance to settling or
coalescence.
¢ Method:
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o Place a 500 mL sample of the freshly made emulsion in a sealed glass cylinder.
o Store it at ambient temperature (e.g., 25°C) for 24 hours (or 5 days for long-term stability) [3].
o After the storage period, carefully withdraw a 50 mL sample from the top and another from the
bottom.
o Measure the asphalt residue content in both samples via evaporation (e.g., ASTM D6934).
¢ Analysis: The difference in residue content between the top and bottom samples should be less than
1% after 1 day to be considered stable [3]. A higher value indicates sedimentation or instability.

Coating and Adhesion Test

¢ Objective: To visually assess the emulsifier's ability to coat aggregate and resist stripping in the
presence of water.
e Method:
o Weigh 100 grams of dry aggregate (e.g., granite or silica sand) at room temperature.
o Add 4 grams of emulsion and mix thoroughly for 2 minutes.
o Observe and rate the degree of coating on the aggregate (e.g., >90% coating is good).
o To test for water resistance, submerge the coated aggregate in distilled water for a set time
(e.g., 24 hours).
o Observe and rate the retained coating. Poor adhesion will result in significant stripping of
asphalt from the aggregate surface.

Viscosity Measurement

e Objective: To ensure the emulsion has suitable flow properties for its intended application (e.g.,
spraying or mixing).
¢ Method:
o Use a rotational viscometer equipped with appropriate spindles.
o Condition the emulsion sample in a temperature-controlled water bath (e.g., 25°C).
o Measure the viscosity at a defined shear rate.
¢ Analysis: Compare results to specification requirements for the target emulsion grade (e.g., SS, MS,
RS) [2]. Viscosity is highly dependent on asphalt content and droplet size [3].

Residue Performance Testing

¢ Objective: To evaluate the properties of the residual asphalt binder after the emulsion has broken
and cured.
e Method:
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o Recover the asphalt residue from the emulsion by forcing it to break (e.g., with a chemical
breaker like calcium chloride) or by oven evaporation.
o Subject the recovered binder to standard asphalt tests, including Penetration (ASTM D5),
Softening Point (ASTM D36), and Ductility (ASTM D113) [3].
¢ Analysis: These tests determine the final hardness, thermal susceptibility, and flexibility of the binder
in the pavement.

Need Custom Synthesis?
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References

1. Global Rosin Amine Market Growth and Outlook 2025-2031 [infinitymarketresearch.com]
2. An Introduction to Asphalt Emulsions - Asphalt magazine [asphaltmagazine.com]

3. sciencedirect.com/topics/engineering/ asphalt -emulsion [sciencedirect.com]

4. Sustainable asphalt mixes manufactured with reclaimed ... [sciencedirect.com]

To cite this document: Smolecule. [Abietylamine (Rosin Amine) as an Asphalt Emulsifier]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b13213852#abietylamine-as-

asphalt-emulsifier-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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